N-(2,4-dimethoxyphenyl)-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-methyl-4-(2-methylpropylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C21H28N2O6S/c1-14(2)12-22-30(25,26)17-7-9-19(15(3)10-17)29-13-21(24)23-18-8-6-16(27-4)11-20(18)28-5/h6-11,14,22H,12-13H2,1-5H3,(H,23,24)
• InChI Key: XFDWUUHLFKJJLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC(C)C)OCC(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C21H28N2O6S
• Molecular Weight: 436.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide, also known as DiBAC4(3), is a fluorescent dye that is widely used in scientific research. It is a lipophilic cationic dye that can be used to measure changes in membrane potential in cells.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide(3) is a lipophilic cationic dye that is taken up by cells through the cell membrane. Once inside the cell, it accumulates in the mitochondria, which have a negative membrane potential. The dye is sensitive to changes in membrane potential, and its fluorescence intensity increases as the membrane potential becomes more positive. This property makes this compound(3) a useful tool for measuring changes in membrane potential in cells.
Biochemical and Physiological Effects:
This compound(3) has no known biochemical or physiological effects on cells. It is a non-toxic dye that is widely used in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethoxyphenyl)-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide(3) is its sensitivity to changes in membrane potential. It is a highly sensitive dye that can detect small changes in membrane potential in real-time. Another advantage is its versatility. This compound(3) can be used in a wide range of experimental conditions, including in vitro and in vivo experiments.
One limitation of this compound(3) is its specificity. The dye is sensitive to changes in membrane potential, but it cannot distinguish between different types of ion channels or membrane proteins. Another limitation is its photobleaching. The dye has a tendency to photobleach over time, which can limit its usefulness in long-term experiments.

Future Directions

There are several future directions for research involving N-(2,4-dimethoxyphenyl)-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide(3). One area of research is the development of new derivatives of the dye that are more specific for particular types of ion channels or membrane proteins. Another area of research is the development of new imaging techniques that can be used in conjunction with this compound(3) to provide more detailed information about changes in membrane potential. Finally, there is a need for more studies on the long-term effects of this compound(3) on cells, particularly in vivo.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide(3) is commonly used in scientific research to measure changes in membrane potential in cells. It is particularly useful for studying the function of ion channels, which are proteins that allow ions to pass through the cell membrane. By measuring changes in membrane potential, researchers can gain insights into the activity of ion channels and other membrane proteins.